Cas no 478395-52-7 (1-Phenyl-5-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 1-Phenyl-5-(thiophen-2-yl)-1H-pyrazole
• CAS No: 478395-52-7
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 95159
• PubChem ID: 53302143
• Update Time: 2025-04-18

1-Phenyl-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-5-(thiophen-2-yl)-1H-pyrazole
• 1-phenyl-5-(2-thienyl)-1H-Pyrazole
• 1-phenyl-5-thiophen-2-ylpyrazole
• 1-phenyl-5-(2-thienyl)pyrazole
• 1-Phenyl-5-[2]thienyl-1H-pyrazol
• 1-phenyl-5-[2]thienyl-1H-pyrazole
• ACN-000409
• AK139561
• I14-14010
• DTXSID60693331
• 478395-52-7
• FT-0725060
• A7306
• AKOS015901911
• DA-16801

• Inchi： 1S/C13H10N2S/c1-2-5-11(6-3-1)15-12(8-9-14-15)13-7-4-10-16-13/h1-10H
• InChI Key： WDPAJUPQJAIOHM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.056
• Monoisotopic Mass: 226.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.07 g/l) (25 º C),